3-Azido-4-oxo-piperidine-1-carboxylic acid tert-butyl ester

• CAS No.: 1331777-75-3
• Molecular Formula: C10H16N4O3
• Molecular Weight: 240.26
• IUPAC Name: tert-butyl 3-azido-4-oxopiperidine-1-carboxylate
• InChI: InChI=1S/C10H16N4O3/c1-10(2,3)17-9(16)14-5-4-8(15)7(6-14)12-13-11/h7H,4-6H2,1-3H3
• InChI Key: LHHTYHPVISXCIG-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCC(=O)C(C1)N=[N+]=[N-]

Description

3-Azido-4-oxo-piperidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C10H16N4O3 and its molecular weight is 240.26. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (±)-trans[3-azido-4-hydroxy-piperidine-1-carboxylic acid tert-butyl ester (Example 112, 1.24 mmol, 0.3 g) in DCM (4 mL) at 0° C. was added Dess-Martin periodinane (1.48 mmol, 0.63 g) portion wise, and the reaction was stirred for 8 h. The reaction was diluted with DCM (5 mL), cooled to 0° C., and quenched with Na2S2O3 solution, organic layer was separated and washed with saturated NaHCO3 solution, water, brine and dried (Na2SO4), filtered and concentrated under reduced pressure. The residue was purified on a SiO2 cartridge with 5% ethyl acetate in hexanes −30% ethylacetate in hexanes to provide 3-azido-4-oxo-piperidine-1-carboxylic acid tert-butyl ester.